Cas no 916609-08-0 ((1R,3S,4R,13S,14R,7E,11E)-3,13-diacetoxy-4-hydroxycembra-7,11,15(17)-trien-16,14-olide)

• Product name: (1R,3S,4R,13S,14R,7E,11E)-3,13-diacetoxy-4-hydroxycembra-7,11,15(17)-trien-16,14-olide
• CAS No: 916609-08-0
• MF: C₂₄H₃₄O₇
• MW: 434.522568225861
• CID: 2025831
• PubChem ID: 11995280

(1R,3S,4R,13S,14R,7E,11E)-3,13-diacetoxy-4-hydroxycembra-7,11,15(17)-trien-16,14-olide Chemical and Physical Properties

Names and Identifiers

• (1R,3S,4R,13S,14R,7E,11E)-3,13-diacetoxy-4-hydroxycembra-7,11,15(17)-trien-16,14-olide
• crassocolide B
• (+)-Crassocolide B
• ((3aR,5S,6R,9E,13E,15S,15aR)-15-acetyloxy-6-hydroxy-6,10,14-trimethyl-3-methylidene-2-oxo-4,5,7,8,11,12,15,15a-octahydro-3aH-cyclotetradeca(b)furan-5-yl) acetate
• [(3aR,5S,6R,9E,13E,15S,15aR)-15-acetyloxy-6-hydroxy-6,10,14-trimethyl-3-methylidene-2-oxo-4,5,7,8,11,12,15,15a-octahydro-3aH-cyclotetradeca[b]furan-5-yl] acetate
• CHEMBL518212
• 916609-08-0

• Inchi： InChI=1S/C24H34O7/c1-14-9-7-11-15(2)21(30-18(5)26)22-19(16(3)23(27)31-22)13-20(29-17(4)25)24(6,28)12-8-10-14/h10-11,19-22,28H,3,7-9,12-13H2,1-2,4-6H3
• InChI Key： LAMMZPFXVZNLLB-UHFFFAOYSA-N
• SMILES： CC(=O)OC1CC2C(OC(=O)C2=C)C(OC(C)=O)\C(C)=C\CC\C(C)=C\CCC1(C)O |t:20,25|

Computed Properties

• Exact Mass: 434.23045342Da
• Monoisotopic Mass: 434.23045342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.1Ų
• XLogP3: 3.125

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cembranolides